1-(4-(2-Fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(3-methoxyphenyl)ethan-1-one

• IUPAC Name: 1-[4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]-2-(3-methoxyphenyl)ethanone
• InChI: InChI=1S/C25H31FN2O3/c1-30-22-6-4-5-19(17-22)18-25(29)28-13-9-20(10-14-28)27-15-11-21(12-16-27)31-24-8-3-2-7-23(24)26/h2-8,17,20-21H,9-16,18H2,1H3
• InChI Key: MVNFEZVKEDDNAK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)N2CCC(CC2)N3CCC(CC3)OC4=CC=CC=C4F
• Molecular Formula: C25H31FN2O3
• Molecular Weight: 426.5 g/mol

Description

1-(4-(2-Fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(3-methoxyphenyl)ethan-1-one, also known as FUB-PB-22, is a synthetic cannabinoid that was first synthesized in 2012. It belongs to the family of indole-based synthetic cannabinoids and has been found to have high affinity for the CB1 and CB2 receptors in the brain.

Scientific Research Applications

1. Lignin Acidolysis Mechanism and Biomaterial Application The research by T. Yokoyama (2015) delves into the acidolysis mechanism of lignin, particularly focusing on a C6-C2-type model compound with similarities to 1-(4-(2-Fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)-2-(3-methoxyphenyl)ethan-1-one. The study highlights the significant role of the γ-hydroxymethyl group in this process, with the hydride transfer mechanism playing a notable part in the acidolysis of lignin model compounds. This understanding is crucial for applications in biomaterial processing and lignin valorization.

2. Chemosensors Development In the realm of chemosensors, the work by P. Roy (2021) discusses the potential of 4-Methyl-2,6-diformylphenol-based compounds as chemosensors for detecting various analytes. This research could guide the development of highly selective and sensitive chemosensors using compounds similar to the specified chemical, contributing to advancements in environmental monitoring and diagnostic fields.

3. Synthetic Methodology for Intermediate Compounds Research by Yanan Qiu et al. (2009) presents a practical synthesis method for 2-Fluoro-4-bromobiphenyl, an intermediate similar in structure to the compound . This work provides insights into the synthesis of complex biphenyl compounds, which could be beneficial in the synthesis of advanced pharmaceuticals and organic materials.

4. DNA Interaction and Drug Design The study by U. Issar & R. Kakkar (2013) reviews the binding of Hoechst 33258 and its analogues to DNA, offering insights into drug design, particularly in understanding the interaction between small molecules and DNA. The compound , with its complex structure, may offer unique interactions with biomolecules, pivotal in designing new therapeutics.

5. Photophysical Properties and Material Science Research on the photophysical properties of coumarin derivatives by Jules Yoda et al. (2019) can be related to the compound due to the phenyl and methoxy functional groups. Understanding these properties is vital in material science for developing new materials with specific optical properties.